Cas no 151359-31-8 (3-Cyclohexen-1-one,3-acetyl-4-hydroxy-2-methyl-)

• Product Name: 3-Cyclohexen-1-one,3-acetyl-4-hydroxy-2-methyl-
• CAS No: 151359-31-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 99567
• Update Time: 2024-01-24

3-Cyclohexen-1-one,3-acetyl-4-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one,3-acetyl-4-hydroxy-2-methyl-
• 3-Cyclohexen-1-one, 3-acetyl-4-hydroxy-2-methyl- (9CI)
• 3-Cyclohexen-1-one, 3-acetyl-4-hydroxy-2-methyl-

• Inchi： 1S/C9H12O3/c1-5-7(11)3-4-8(12)9(5)6(2)10/h5,12H,3-4H2,1-2H3
• InChI Key： JRGWAXMVRTYUKV-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(O)=C(C(C)=O)C1C

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 326.1±42.0 °C(Predicted)
• PSA: 54.37
• pka: 4.50±1.00(Predicted)